N,N-diethyl-2-{[4-(4-methylphenyl)-1-phthalazinyl]oxy}ethanamine

• IUPAC Name: N,N-diethyl-2-[4-(4-methylphenyl)phthalazin-1-yl]oxyethanamine
• InChI: InChI=1S/C21H25N3O/c1-4-24(5-2)14-15-25-21-19-9-7-6-8-18(19)20(22-23-21)17-12-10-16(3)11-13-17/h6-13H,4-5,14-15H2,1-3H3
• InChI Key: KBWKBBCMGOAGKF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=NN=C(C2=CC=CC=C21)C3=CC=C(C=C3)C
• Molecular Formula: C21H25N3O
• Molecular Weight: 335.4 g/mol

Description

N,N-diethyl-2-{[4-(4-methylphenyl)-1-phthalazinyl]oxy}ethanamine, commonly known as DMPEA, is a synthetic compound that belongs to the family of phenethylamines. DMPEA is structurally similar to the well-known psychedelic drug, mescaline. However, DMPEA has not been widely studied for its psychoactive properties. Instead, it has been primarily researched for its potential use in scientific research.

Mechanism of Action

DMPEA acts as a partial agonist at the 5-HT2A receptor, which is a serotonin receptor that is involved in a variety of physiological processes. DMPEA also has affinity for other serotonin receptors, including 5-HT2C and 5-HT7. The exact mechanism of action of DMPEA is not fully understood, but its binding to these receptors is believed to play a role in its effects.
Biochemical and Physiological Effects
DMPEA has been shown to have a variety of biochemical and physiological effects. In animal studies, DMPEA has been shown to increase dopamine and serotonin levels in the brain. DMPEA has also been shown to increase heart rate and blood pressure in animals, suggesting that it may have cardiovascular effects.

Advantages and Limitations for Lab Experiments

DMPEA has several advantages as a research tool. It is a relatively stable compound that can be easily synthesized in the lab. DMPEA also has a high affinity for specific receptors in the brain, which can help researchers study the effects of other drugs and neurotransmitters.
However, there are also limitations to the use of DMPEA in lab experiments. DMPEA has not been extensively studied, so its effects on various physiological processes are not well understood. Additionally, DMPEA has potential for misuse as a psychoactive drug, which may limit its availability for research purposes.

Future Directions

There are several potential future directions for research on DMPEA. One area of interest is the potential use of DMPEA as a research tool for studying the effects of other drugs and neurotransmitters on the brain. DMPEA may also have potential as a therapeutic agent for various neurological and psychiatric disorders.
Another area of interest is the potential use of DMPEA as a starting point for the development of new drugs. DMPEA has a unique chemical structure that may be useful in the development of novel compounds with therapeutic potential.
Conclusion
In conclusion, DMPEA is a synthetic compound that has primarily been researched for its potential use as a research tool in neuroscience and pharmacology. DMPEA has been shown to bind to specific receptors in the brain, which can help researchers understand the mechanisms of action of other drugs and neurotransmitters. DMPEA has several advantages as a research tool, but there are also limitations to its use. There are several potential future directions for research on DMPEA, including its use as a research tool and its potential as a therapeutic agent.

Synthesis Methods

DMPEA can be synthesized using a combination of chemical reactions. The synthesis process involves the use of various reagents and solvents, and it requires careful monitoring of reaction conditions. The exact synthesis method for DMPEA is not widely published due to its potential for misuse.

Scientific Research Applications

DMPEA has been primarily researched for its potential use as a research tool in neuroscience and pharmacology. DMPEA has been shown to bind to specific receptors in the brain, which can help researchers understand the mechanisms of action of other drugs and neurotransmitters. DMPEA has also been used in studies of drug metabolism and drug interactions.